Cas no 2113-03-3 (1-(diaminomethylidene)-2-(4-phenylbutyl)guanidine;hydrochloride)

• Product name: 1-(diaminomethylidene)-2-(4-phenylbutyl)guanidine;hydrochloride
• CAS No: 2113-03-3
• MF: C₁₂H₂₀ClN₅
• MW: 269.773700714111
• CID: 911162
• PubChem ID: 24189445

1-(diaminomethylidene)-2-(4-phenylbutyl)guanidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(diaminomethylidene)-2-(4-phenylbutyl)guanidine;hydrochloride
• NSC89855; NSC-89855;
• NSC-89855
• 2113-03-3
• NSC89855
• DTXSID80637590
• N-(Diaminomethylidene)-N''-(4-phenylbutyl)guanidine--hydrogen chloride (1/1)

• Inchi： InChI=1S/C12H19N5.ClH/c13-11(14)17-12(15)16-9-5-4-8-10-6-2-1-3-7-10;/h1-3,6-7H,4-5,8-9H2,(H6,13,14,15,16,17);1H
• InChI Key： ABJNTLNQMCZPKW-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CCCCN=C(N)N=C(N)N.Cl

Computed Properties

• Exact Mass: 233.16427
• Monoisotopic Mass: 269.1407234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 262
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 102.78
• LogP: 3.50030